N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide

• Molecular Formula: C13H16BrNO2
• Molecular Weight: 298.18 g/mol
• IUPAC Name: 2-(4-bromo-2,6-dimethylphenoxy)-N-prop-2-enylacetamide
• InChI: InChI=1S/C13H16BrNO2/c1-4-5-15-12(16)8-17-13-9(2)6-11(14)7-10(13)3/h4,6-7H,1,5,8H2,2-3H3,(H,15,16)
• InChI Key: ZNDVYPNZBIBVMJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1OCC(=O)NCC=C)C)Br

Description

N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide, also known as BDDA, is a chemical compound that has been of interest to scientific researchers due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide is not yet fully understood, but it is believed to involve the inhibition of bacterial cell wall synthesis. This leads to the disruption of the bacterial cell membrane and ultimately the death of the bacteria.
Biochemical and Physiological Effects
N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide has been found to have low toxicity and is not mutagenic or carcinogenic. However, it can cause skin and eye irritation and should be handled with care. In terms of physiological effects, N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for use in the treatment of various inflammatory and pain-related conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide in lab experiments is its low toxicity and relatively easy synthesis method. However, its limited solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide, including:
1. Further investigation of its antimicrobial activity and potential use as a new antibiotic.
2. Development of new methods for synthesizing N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide that are more efficient and cost-effective.
3. Study of its potential use as an anti-inflammatory and analgesic agent in the treatment of various conditions.
4. Investigation of its potential use as a flame retardant and anti-corrosion agent in various industries.
5. Study of its potential use in the development of new materials with unique properties.
Overall, N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide is a promising chemical compound that has potential applications in various fields. Further research is needed to fully understand its mechanism of action and to explore its potential uses in medicine, industry, and materials science.

Synthesis Methods

N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 4-bromo-2,6-dimethylphenol with allyl bromide, followed by the reaction of the resulting product with chloroacetyl chloride and then with ammonia. The final product is obtained through recrystallization and purification.

Scientific Research Applications

N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide has been studied for its potential applications in various fields, including as a flame retardant, an anti-corrosion agent, and a pharmaceutical intermediate. In particular, N-allyl-2-(4-bromo-2,6-dimethylphenoxy)acetamide has been found to have antimicrobial activity against various bacteria and fungi, making it a promising candidate for use in the development of new antibiotics.